2-(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-1-morpholinoethanone oxalate
Description
2-(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-1-morpholinoethanone oxalate is a useful research compound. Its molecular formula is C23H34N2O9 and its molecular weight is 482.53. The purity is usually 95%.
The exact mass of the compound 2-(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-1-morpholinoethanone oxalate is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-1-morpholinoethanone oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-1-morpholinoethanone oxalate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cancer Research
This compound has shown potential as an inhibitor of polo-like kinase 4 (PLK4), a protein kinase involved in centriole biogenesis. Inhibiting PLK4 can prevent the formation of supernumerary centrosomes, which are often associated with cancer . This makes it a promising candidate for developing new cancer therapies, particularly for cancers characterized by abnormal centriole numbers.
Drug Delivery Systems
The unique chemical structure of this compound makes it a potential candidate for developing novel drug delivery systems. Its ability to interact with various biological membranes could be harnessed to improve the delivery and efficacy of other therapeutic agents, particularly those that are poorly soluble or have limited bioavailability.
These applications highlight the versatility and potential of 2-(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-1-morpholinoethanone oxalate in various fields of scientific research. If you have any specific area you would like to delve deeper into, feel free to let me know!
properties
IUPAC Name |
2-[4-[(3,5-dimethoxyphenyl)methoxymethyl]piperidin-1-yl]-1-morpholin-4-ylethanone;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32N2O5.C2H2O4/c1-25-19-11-18(12-20(13-19)26-2)16-28-15-17-3-5-22(6-4-17)14-21(24)23-7-9-27-10-8-23;3-1(4)2(5)6/h11-13,17H,3-10,14-16H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WADBIQDJWZYXGE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)COCC2CCN(CC2)CC(=O)N3CCOCC3)OC.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H34N2O9 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(((3,5-Dimethoxybenzyl)oxy)methyl)piperidin-1-yl)-1-morpholinoethanone oxalate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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